Cas no 1805249-50-6 (5-Bromo-2-(difluoromethyl)-3-nitropyridine-6-methanol)

• Product Name: 5-Bromo-2-(difluoromethyl)-3-nitropyridine-6-methanol
• CAS No: 1805249-50-6
• MF: C₇H₅BrF₂N₂O₃
• MW: 283.027007818222
• CID: 4865731
• Update Time: 2025-10-30

5-Bromo-2-(difluoromethyl)-3-nitropyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(difluoromethyl)-3-nitropyridine-6-methanol

• Inchi： 1S/C7H5BrF2N2O3/c8-3-1-5(12(14)15)6(7(9)10)11-4(3)2-13/h1,7,13H,2H2
• InChI Key： OXIPGAIQSQVFMK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(F)F)=NC=1CO)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.2
• Topological Polar Surface Area: 78.9

Additional information on 5-Bromo-2-(difluoromethyl)-3-nitropyridine-6-methanol

5-Bromo-2-(difluoromethyl)-3-nitropyridine-6-methanol

The compound 5-Bromo-2-(difluoromethyl)-3-nitropyridine-6-methanol (CAS No. 1805249-50-6) is a highly specialized organic molecule with significant applications in the field of synthetic chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with bromine, a difluoromethyl group, a nitro group, and a hydroxymethyl group. The combination of these substituents makes it a valuable building block for the synthesis of advanced materials and bioactive compounds.

Recent studies have highlighted the importance of 5-Bromo-2-(difluoromethyl)-3-nitropyridine-6-methanol in the development of novel pharmaceutical agents. Its structure allows for the creation of bioisosteres, which are compounds that mimic the biological activity of existing drugs but with improved pharmacokinetic properties. For instance, researchers have utilized this compound to design inhibitors for specific enzyme targets, demonstrating its potential in drug discovery.

In addition to its role in medicinal chemistry, 5-Bromo-2-(difluoromethyl)-3-nitropyridine-6-methanol has been explored for its applications in materials science. The presence of electron-withdrawing groups like bromine and nitro groups enhances its ability to participate in various chemical reactions, such as nucleophilic aromatic substitution and cross-coupling reactions. These reactions are critical in the synthesis of advanced polymers, sensors, and electronic materials.

The synthesis of 5-Bromo-2-(difluoromethyl)-3-nitropyridine-6-methanol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalysis have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste. For example, the use of palladium-catalyzed coupling reactions has been shown to significantly improve the yield and purity of this compound.

Furthermore, 5-Bromo-2-(difluoromethyl)-3-nitropyridine-6-methanol has been studied for its role in click chemistry, a field that focuses on the rapid assembly of complex molecules from simple building blocks. Its ability to undergo click reactions under mild conditions makes it an attractive candidate for the construction of diverse molecular architectures. This has led to its use in the synthesis of nanomaterials, such as metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), which have applications in gas storage, catalysis, and sensing.

From an environmental perspective, researchers have investigated the biodegradation pathways of 5-Bromo-2-(difluoromethyl)-3-nitropyridine-6-methanol to assess its potential impact on ecosystems. Studies suggest that under certain conditions, this compound can undergo microbial degradation, reducing its persistence in the environment. However, further research is needed to fully understand its environmental fate and develop strategies for safe disposal.

In conclusion, 5-Bromo-2-(difluoromethyl)-3-nitropyridine-6-methanol is a versatile compound with wide-ranging applications in synthetic chemistry, materials science, and pharmacology. Its unique structure and reactivity make it an invaluable tool for scientists working on cutting-edge research projects. As new discoveries continue to emerge, this compound is expected to play an even more prominent role in shaping the future of chemical innovation.